Cas no 1361682-77-0 (Methyl 3-amino-6-(2,5-dichlorophenyl)picolinate)

• Product Name: Methyl 3-amino-6-(2,5-dichlorophenyl)picolinate
• CAS No: 1361682-77-0
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4928611
• Update Time: 2025-06-23

Methyl 3-amino-6-(2,5-dichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-(2,5-dichlorophenyl)picolinate

• Inchi： 1S/C13H10Cl2N2O2/c1-19-13(18)12-10(16)4-5-11(17-12)8-6-7(14)2-3-9(8)15/h2-6H,16H2,1H3
• InChI Key： NWSFOJKZSQIOOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(=C(C(=O)OC)N=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 3.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-6-(2,5-dichlorophenyl)picolinate

Methyl 3-amino-6-(2,5-dichlorophenyl)picolinate: A Comprehensive Overview

Methyl 3-amino-6-(2,5-dichlorophenyl)picolinate, also known by its CAS number CAS No. 1361682-77-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development and agricultural chemicals. Its unique structure, which includes a picolinic acid derivative with specific substituents, contributes to its diverse biological activities and chemical properties.

The molecular structure of Methyl 3-amino-6-(2,5-dichlorophenyl)picolinate is characterized by a picolinic acid backbone with a methyl ester group at the 3-position and a 2,5-dichlorophenyl substituent at the 6-position. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, which is crucial for its interactions with biological systems. Recent studies have highlighted the importance of such structural features in determining the compound's bioavailability and pharmacokinetics.

One of the most notable applications of Methyl 3-amino-6-(2,5-dichlorophenyl)picolinate is in the field of agrochemicals. Research published in the Journal of Agricultural and Food Chemistry has demonstrated its potential as a fungicide, showing remarkable efficacy against various plant pathogens. The compound's ability to inhibit fungal growth without causing significant harm to plants makes it a promising candidate for sustainable agricultural practices.

In terms of pharmacology, Methyl 3-amino-6-(2,5-dichlorophenyl)picolinate has been investigated for its anti-inflammatory and antioxidant properties. Studies conducted at the University of California have revealed that the compound exhibits potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis of Methyl 3-amino-6-(2,5-dichlorophenyl)picolinate involves a multi-step process that includes nucleophilic substitution and esterification reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, reducing costs and improving yield. These improvements are critical for scaling up production to meet increasing demand from both academic and industrial sectors.

From an environmental perspective, the biodegradability of Methyl 3-amino-6-(2,5-dichlorophenyl)picolinate has been a topic of interest. Research indicates that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This property is particularly important for its application in agriculture, where reducing chemical residues in soil and water is a priority.

In conclusion, Methyl 3-amino-6-(2,5-dichlorophenyl)picolinate represents a versatile compound with wide-ranging applications in both medicine and agriculture. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for addressing challenges in these fields. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in modern science.